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Compound of Interest

Compound Name: CL4H6

Cat. No.: B10824916

This document provides immediate, essential safety protocols and logistical information for the
proper disposal of C4H6CI4, a chlorinated hydrocarbon. The following procedures are designed
for researchers, scientists, and drug development professionals to ensure safe handling and
compliance with hazardous waste regulations. C4H6CI4 is harmful if swallowed, inhaled, or
comes into contact with skin and must be managed as a hazardous waste[1].

Hazard Identification and Waste Classification

C4H6Cl4, commonly known as tetrachlorobutane, is a halogenated organic solvent[2][3]. Due
to its chemical properties and potential hazards, it cannot be disposed of via standard waste
streams like drains or regular trash[2][4].

e Hazardous Characteristics: Irritant, harmful upon oral exposure, dermal contact, or
inhalation[1].

o Waste Classification: Spent halogenated solvents are regulated as hazardous waste. In the
United States, they often fall under EPA hazardous waste codes such as FO01 or FO02[5][6]
[7]. All waste containing C4H6CI4 must be collected and managed as dangerous chemical
waste[2].

Personal Protective Equipment (PPE)

Before handling C4H6CI4 or its waste, all personnel must be equipped with the appropriate
PPE. The following table summarizes the required equipment to minimize exposure.
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Protection Type

Required Equipment

Key Specifications & Best
Practices

Eye & Face Protection

Chemical Splash Goggles &
Face Shield

Goggles must be tightly fitting.
A face shield should be worn
over goggles to protect against

splashes|[g].

Skin & Body Protection

Chemical-Resistant Gloves

Use Neoprene or Nitrile rubber
gloves. Inspect for damage
before each use and replace

immediately if contaminated|[8]

[9].

Lab Coat or Chemical-

Resistant Apron/Coveralls

A lab coat should be worn to
protect against incidental
contact. For larger quantities,
chemical-resistant coveralls
are required[10][11].

Closed-Toe Shoes

Shoes must cover the entire
foot. Long pants must be worn
to cover any exposed skin on
the legsl[8].

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside a fume hood or when
vapors cannot be adequately
controlled. Use requires a
formal respiratory protection

program[8][9].

Waste Disposal Workflow

The proper disposal of C4H6CI4 waste follows a strict, regulated path from generation to final

disposal. The workflow below outlines the critical decision points and steps involved in

managing this hazardous waste stream.
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Waste Generation
(e.g., used solvent, contaminated materials)

Obtain a compatible waste container.
Label with 'Hazardous Waste' and contents.

Transfer Waste to Container
in a Fume Hood

Securely Cap Container

Store in Designated Satellite
Accumulation Area (SAA)

Yes No

Arrange for Pickup by EHS . .
or Licensed Waste Contractor CEmimE EolEEE) HEsE

Diagram 1: C4H6CI4 Waste Disposal Workflow

Click to download full resolution via product page

Caption: C4H6CI4 Waste Disposal Workflow.
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Step-by-Step Disposal Protocol

4.1. Waste Collection

o Select a Compatible Container: Use a clean, sealable container made of a material
compatible with chlorinated hydrocarbons, such as polyethylene[2]. Avoid metal cans, as
halogenated solvents can degrade to form acids that cause corrosion[2].

o Proper Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container.
Clearly list all contents, including "C4H6CI4" and any other mixed chemicals.

e Transfer Waste: Conduct all waste transfers inside a certified chemical fume hood to
minimize inhalation exposure[12]. Wear all required PPE.

e Do Not Overfill: Fill liquid waste containers to no more than 75% capacity to allow for vapor
expansion[13].

o Keep Closed: The container must be securely capped at all times, except when waste is
actively being added[12]. Leaving a funnel in the opening is not permitted[12].

4.2. Storage

o Designated Area: Store the sealed waste container in a designated, secure satellite
accumulation area. This area should be well-ventilated and away from direct sunlight, heat,
or ignition sources|[2].

e Segregation: Store halogenated solvent waste separately from incompatible materials,
particularly acids, bases, and oxidizers, to prevent dangerous chemical reactions[2][13].

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak[14].

4.3. Final Disposal

o Contact EHS: When the waste container is nearly full or has been stored for a specified
period (consult your institution's policy), arrange for pickup through your facility's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
contractor[14].
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o Prohibited Actions: Never dispose of C4H6CI4 or related halogenated wastes by pouring
them down the drain, allowing them to evaporate in a fume hood, or mixing them with non-
hazardous trash[2][15].

Disposal Summary: Do's and Don'ts

DO DO NOT

v/ Collect in a labeled, compatible container[2]. > Pour down the drain[2][4].

v/ Keep the waste container securely

Dispose of in regular trash[15].
closed[12]. X Disp g [12]

v/ Store in a ventilated, secure area[?]. > Mix with incompatible waste streams[2].

v/ Wear appropriate PPE during handling[16]. > Overfill the waste container[13].

v/ Arrange for disposal through your EHS

Allow the waste to evaporate[2].
office[14]. X P 2l

Emergency Procedures: Spill Cleanup

In the event of a C4H6CI4 spill, immediate and correct action is critical to prevent exposure and
environmental contamination.
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Don required PPE
(respirator, gloves, goggles, etc.)

Contain the spill using absorbent material
(e.g., spill pads, sand).

Collect absorbed material using
spark-proof tools.

Place contaminated material into a
labeled hazardous waste container.

Decontaminate the spill area.

Report the incident to your supervisor and EHS.

Diagram 2: C4H6CI4 Spill Response

Click to download full resolution via product page

Caption: C4H6CI4 Spill Response Procedure.
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Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential
personnel. If the spill is large, activate the fire alarm and evacuate the building[16].

Control Vapors and Ignition Sources: Ensure the area is well-ventilated (if safe to do so) and
remove any potential sources of ignition[16].

Containment: Prevent the spill from spreading or entering drains by creating a dike around it
with an inert, absorbent material such as sand, diatomite, or a universal binder[15].

Absorption: Cover the spill with the absorbent material and allow it to fully absorb the
liquid[15].

Collection: Using spark-proof tools, carefully collect the contaminated absorbent material and
place it into a designated, sealable, and properly labeled container for hazardous waste
disposal[16].

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials
as hazardous waste.

Reporting: Report the incident to your supervisor and your institution's EHS office[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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